Cas no 1152545-54-4 (N-1-Butyl-2-fluoro-N1-methyl-1,4-benzenediamine)

• Product Name: N-1-Butyl-2-fluoro-N1-methyl-1,4-benzenediamine
• CAS No: 1152545-54-4
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 4681513
• Update Time: 2025-06-07

N-1-Butyl-2-fluoro-N1-methyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N-1-Butyl-2-fluoro-N1-methyl-1,4-benzenediamine
• N1-Butyl-2-fluoro-N1-methylbenzene-1,4-diamine
• 1-N-butyl-2-fluoro-1-N-methylbenzene-1,4-diamine

• Inchi： 1S/C11H17FN2/c1-3-4-7-14(2)11-6-5-9(13)8-10(11)12/h5-6,8H,3-4,7,13H2,1-2H3
• InChI Key： QCKXTOYBYJRCFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)CCCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 29.3

Additional information on N-1-Butyl-2-fluoro-N1-methyl-1,4-benzenediamine

Introduction to N-1-Butyl-2-fluoro-N1-methyl-1,4-benzenediamine (CAS No. 1152545-54-4)

N-1-Butyl-2-fluoro-N1-methyl-1,4-benzenediamine, identified by its CAS number 1152545-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of aromatic amines, characterized by its benzene ring substituted with various functional groups. The presence of a fluoro group and alkyl chains in its molecular structure imparts unique chemical properties that make it a promising candidate for various applications, particularly in medicinal chemistry.

The molecular structure of N-1-butyl-2-fluoro-N1-methyl-1,4-benzenediamine consists of a central benzene ring substituted at the 1-position with a butyl group, at the 2-position with a fluoro group, and at the N1 position with a methyl group. This specific arrangement of functional groups contributes to its distinct reactivity and potential biological activity. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, making it a valuable moiety in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of new pharmaceuticals that target neurological disorders. The compound N-1-butyl-2-fluoro-N1-methyl-1,4-benzenediamine has shown promise in preclinical studies as a potential lead compound for the treatment of neurodegenerative diseases. Its ability to interact with specific neurotransmitter receptors has been explored in detail, suggesting that it may have neuroprotective properties. Furthermore, its structural features allow for further modifications, enabling researchers to optimize its pharmacological profile.

One of the most compelling aspects of N-1-butyl-2-fluoro-N1-methyl-1,4-benzenediamine is its potential as a scaffold for drug discovery. The combination of a fluoro group and alkyl chains provides a versatile platform for designing molecules with enhanced solubility and bioavailability. This has led to several innovative approaches in medicinal chemistry, where this compound has been used as a starting point for synthesizing more complex derivatives with improved pharmacokinetic properties.

The synthesis of N-1-butyl-2-fluoro-N1-methyl-1,4-benzenediamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group at the 2-position of the benzene ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, which are crucial for pharmaceutical applications. Researchers have employed various techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions to construct the desired molecular framework efficiently.

Recent studies have also explored the role of fluorinated aromatic amines in medicinal chemistry. The presence of a fluoro group can significantly influence the electronic properties of the molecule, leading to altered binding interactions with biological targets. This has been particularly relevant in the development of antiviral and anticancer agents, where fluorinated compounds have demonstrated enhanced efficacy compared to their non-fluorinated counterparts. The compound N-1-butyl-2-fluoro-N1-methyl-1,4-benzenediamine exemplifies these findings, as it exhibits promising activity against several disease-related targets.

In conclusion, N-1-butyl-2-fluoro-N1-methyl-1,4-benzenediamine (CAS No. 1152545-54-4) is a highly interesting compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an excellent candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing novel therapeutic strategies for various diseases.